![molecular formula C9H8N2OS B1428883 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol CAS No. 1342166-51-1](/img/structure/B1428883.png)
3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol
Overview
Description
3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol, also known as MOT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antibacterial Activity :
- 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol derivatives have been studied for their potential in combating various bacterial strains. Compounds containing 1,3,4-oxadiazole or 1,2,4-triazole heterocycles, similar in structure to this compound, exhibited notable antibacterial activity against a range of bacteria, mold, and yeast (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).
Corrosion Inhibition :
- This compound and its derivatives have been explored for their effectiveness in inhibiting corrosion, particularly in metals like mild steel. Research indicates that 1,3,4-oxadiazole derivatives demonstrate significant corrosion inhibition properties in sulphuric acid environments, suggesting their potential as protective agents in industrial applications (Ammal, Prajila, & Joseph, 2018).
Antimicrobial and Hemolytic Activity :
- Various derivatives of this compound have been synthesized and assessed for their antimicrobial efficacy. These compounds have shown activity against selected microbial species and have been evaluated for hemolytic activity as well, indicating their potential in the field of medicinal chemistry (Gul et al., 2017).
Pharmacological Potential :
- Research has been conducted on the computational and pharmacological potential of 1,3,4-oxadiazole derivatives, including their roles in toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions. This highlights the compound's versatility in various therapeutic domains (Faheem, 2018).
Antibacterial Effect of Quaternary Ammonium Salts :
- Novel 5-phenyl-1,3,4-oxadiazole-2-thiol analogues have been shown to possess potent antimicrobial effects against common pathogens. This suggests their utility in developing new antimicrobial agents for clinical or agricultural use (Xie et al., 2017).
Anticancer Evaluation :
- Derivatives of 1,3,4-oxadiazole have been synthesized and tested for their anticancer activity against various human cancer cell lines. These compounds have demonstrated good to moderate activity, underscoring their potential in cancer therapy (Yakantham, Sreenivasulu, & Raju, 2019).
Green Chemistry Synthesis :
- Research into the synthesis of 1,3,4-oxadiazole derivatives has focused on green chemistry approaches, emphasizing environmentally friendly procedures. These synthesized compounds have shown promising antimicrobial and antioxidant properties, indicating their applicability in various health-related fields (Yarmohammadi, Beyzaei, Aryan, & Moradi, 2020).
Mechanism of Action
Target of Action
Related compounds such as oxadiazolones have been shown to target several cysteine and serine hydrolases . These enzymes play crucial roles in various biological processes, including protein degradation and signal transduction.
Mode of Action
Oxadiazolones, a related class of compounds, have been shown to exhibit a polypharmacological mode of action, interacting with multiple targets . This interaction landscape is mapped using activity-based protein profiling, revealing the compound’s interaction with its targets and any resulting changes .
Biochemical Pathways
Related compounds such as thiourea hybrids have been reported to inhibit the enzyme urease , which plays a key role in the urea cycle. Inhibition of this enzyme could potentially affect nitrogen metabolism in organisms.
Pharmacokinetics
The pharmacokinetics of related compounds have been studied . For instance, BMS-986142, a reversible BTK inhibitor, was found to be rapidly absorbed with peak concentrations occurring within 2 hours, and eliminated with a mean half-life ranging from 7 to 11 hours .
Result of Action
Related compounds such as thiourea hybrids have been found to be potent anti-urease inhibitors , suggesting that 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol may also exhibit similar inhibitory effects.
Action Environment
For instance, the Suzuki–Miyaura cross-coupling reaction, a widely-used reaction in organic chemistry, is known to be influenced by mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
3-(2-methylphenyl)-2H-1,2,4-oxadiazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c1-6-4-2-3-5-7(6)8-10-9(13)12-11-8/h2-5H,1H3,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBANGTRRDIKOHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=S)ON2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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